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Compound of Interest

Compound Name:
Methyl N-methylglycinate

hydrochloride

Cat. No.: B554668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Methyl N-
methylglycinate hydrochloride (CAS No. 13515-93-0), a compound frequently utilized in

chemical synthesis and pharmaceutical development. Adherence to rigorous safety measures

is paramount to ensure the well-being of laboratory personnel and the integrity of research.

This document outlines the known hazards, exposure controls, and emergency procedures

associated with this compound, drawing from available safety data sheets and established

laboratory safety principles.

Physicochemical and Toxicological Data
A comprehensive understanding of the physical, chemical, and toxicological properties of

Methyl N-methylglycinate hydrochloride is the foundation of a robust safety protocol. The

following tables summarize the key quantitative data available for this compound.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C4H9NO2 · HCl [1][2]

Molecular Weight 139.58 g/mol [3][4]

Appearance
White to beige crystalline

powder or solid
[3][5]

Melting Point 110 - 125 °C (230 - 257 °F) [1][2]

Solubility Soluble in water [3]

Odor Odorless [5]

Table 2: Hazard Identification and Classification

Hazard Statement GHS Classification Source(s)

H315: Causes skin irritation Skin Irritation (Category 2) [3][4]

H319: Causes serious eye

irritation
Eye Irritation (Category 2A) [3][4]

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

[3][4]

Note: The toxicological properties of this substance have not been fully investigated. The GHS

classifications are based on aggregated data from multiple suppliers.

Table 3: Exposure Controls and Personal Protective Equipment (PPE)
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Control Parameter Recommendation Source(s)

Engineering Controls

Use only in a well-ventilated

area, preferably in a chemical

fume hood. Ensure eyewash

stations and safety showers

are close to the workstation.

[1][6]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[5]

Respiratory Protection

A NIOSH-approved respirator

may be required under certain

circumstances where airborne

concentrations are expected to

exceed exposure limits.

[6]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for Methyl N-methylglycinate hydrochloride are not

readily available in the public domain, standardized protocols are employed to assess the skin

and eye irritation potential of chemical substances. The following methodologies are

representative of the types of experiments that would be conducted to determine the GHS

hazard classifications listed above.

In Vitro Skin Irritation Test (Based on OECD Test
Guideline 439)
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This test evaluates the potential of a substance to cause skin irritation by measuring its

cytotoxic effect on a reconstructed human epidermis (RhE) model.

Methodology:

Tissue Preparation: Three-dimensional RhE tissue models, which mimic the properties of the

upper layers of human skin, are equilibrated in a culture medium.[7][8]

Test Substance Application: A precise amount of Methyl N-methylglycinate hydrochloride
(typically as a solid or a solution in a suitable solvent) is applied topically to the surface of the

RhE tissue.[7] Negative and positive controls (e.g., a non-irritant and a known irritant,

respectively) are run in parallel.[7]

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes) in a cell culture incubator.[7]

Rinsing and Recovery: After exposure, the test substance is carefully rinsed off, and the

tissues are transferred to a fresh medium for a prolonged recovery period (e.g., 42 hours).[7]

Viability Assessment: Cell viability is determined using a colorimetric assay, most commonly

the MTT assay. In this assay, the mitochondrial dehydrogenases of viable cells reduce the

MTT tetrazolium salt to a blue formazan product.[7]

Data Analysis: The amount of formazan produced is quantified spectrophotometrically. The

percentage of viable cells in the tissues treated with Methyl N-methylglycinate
hydrochloride is calculated relative to the negative control. A substance is classified as a

skin irritant (Category 2) if the tissue viability is reduced below a certain threshold (typically ≤

50%).[7]

In Vitro Eye Irritation Test (Based on OECD Test
Guideline 492)
This method assesses the potential for a chemical to cause serious eye damage using a

reconstructed human cornea-like epithelium (RhCE) model.

Methodology:
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Tissue Preparation: RhCE tissue models are pre-incubated to ensure their viability and

integrity.

Test Substance Application: A defined volume or weight of Methyl N-methylglycinate
hydrochloride is applied to the apical surface of the RhCE tissue.[9] Both negative and

positive controls are used concurrently.[9]

Exposure and Post-Incubation: The tissues are exposed for a specific duration (e.g., 30

minutes for liquids/solutions) and then undergo a post-incubation period in a fresh medium.

[9]

Viability Measurement: Similar to the skin irritation test, the MTT assay is typically used to

quantify the extent of cytotoxicity.[9]

Classification: The mean tissue viability relative to the negative control determines the

classification. A chemical is identified as causing serious eye irritation (Category 2) if the

viability falls within a specific range as defined by the test guideline.

Safety and Handling Procedures
Hierarchy of Controls
A systematic approach to managing laboratory hazards involves implementing a hierarchy of

controls, from most to least effective. This framework should be applied when working with

Methyl N-methylglycinate hydrochloride.
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Hierarchy of Laboratory Safety Controls

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Most Effective

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Laboratory Safety.

Elimination/Substitution: While not always feasible, consider if a less hazardous chemical

can be used in the experimental protocol.
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Engineering Controls: Always handle Methyl N-methylglycinate hydrochloride in a

certified chemical fume hood to minimize inhalation exposure.[6]

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all experiments involving this compound. Ensure all personnel are trained on the specific

hazards and handling procedures.

Personal Protective Equipment (PPE): As the last line of defense, always wear the

appropriate PPE as detailed in Table 3.

Chemical Spill Response
In the event of a spill, a prompt and appropriate response is crucial to mitigate exposure and

environmental contamination. The following workflow outlines the general procedure for a

minor chemical spill. For major spills, evacuate the area and contact emergency personnel.
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Chemical Spill Occurs

Alert personnel in the immediate area

Assess the spill
(Is it minor and manageable?)

Evacuate the area
Call emergency services

No

Don appropriate PPE
(Gloves, goggles, lab coat)

Yes

Contain the spill
(Use absorbent materials around the perimeter)

Absorb the spill
(Work from outside in)

Collect residue into a labeled hazardous waste container

Decontaminate the spill area and affected equipment

Dispose of waste through proper channels

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for a Minor Chemical Spill Cleanup.
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Spill Cleanup Protocol:

Alert and Assess: Immediately alert others in the vicinity.[10] Evaluate the size and nature of

the spill to determine if it can be safely managed by laboratory personnel.[3]

Evacuate (if necessary): For large or highly hazardous spills, evacuate the area immediately

and contact your institution's emergency response team.[10]

Personal Protection: Before attempting cleanup, don the appropriate PPE, including

chemical-resistant gloves, safety goggles, and a lab coat.[10]

Containment: For liquid spills, confine the spill to a small area using absorbent materials like

pads or booms, working from the outside in.[4]

Absorption/Neutralization: Cover the spill with an appropriate absorbent material.[3]

Collection: Carefully scoop the absorbed material and any contaminated debris into a

designated, properly labeled hazardous waste container.[10]

Decontamination: Clean the spill area with soap and water or an appropriate

decontaminating solution.[11]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste

according to institutional and local regulations.[10]

Reporting: Report the incident to the laboratory supervisor or safety officer.[11]

Conclusion
Methyl N-methylglycinate hydrochloride presents moderate hazards, primarily causing skin,

eye, and respiratory irritation. A thorough understanding of its properties, coupled with the

consistent application of the hierarchy of controls and established safety protocols, is essential

for its safe use in a research and development setting. All personnel handling this compound

must be familiar with the information presented in this guide and the relevant Safety Data

Sheets, and be adequately trained in emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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